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Compound of Interest

Compound Name: Z-LEVD-FMK

Cat. No.: B12395847

Essential Safety and Handling Guide for Z-LEVD-FMK

This document provides immediate safety, operational, and disposal guidance for researchers,
scientists, and drug development professionals handling Z-LEVD-FMK. While this guide is
based on available data for similar compounds and general laboratory best practices, it is
imperative to consult the official Safety Data Sheet (SDS) provided by the manufacturer for
specific handling and emergency procedures.

Hazard Assessment

Z-LEVD-FMK is a cell-permeable caspase-4 inhibitor. While a specific Safety Data Sheet
(SDS) for Z-LEVD-FMK is not publicly available, data for structurally related fluoromethylketone
(FMK) peptide inhibitors, such as Z-DEVD-FMK, indicate that they are not classified as
hazardous substances.[1] However, as with any chemical reagent, caution should be
exercised. The primary routes of potential exposure are inhalation, ingestion, and skin or eye
contact.

Personal Protective Equipment (PPE)

Standard laboratory personal protective equipment should be worn at all times when handling
Z-LEVD-FMK.
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PPE Category Recommended Equipment

Eye Protection Safety glasses with side shields or goggles.
Hand Protection Chemical-resistant gloves (e.g., nitrile).
Body Protection Laboratory coat.

Not generally required under normal handling of
Respiratory Protection small quantities. If creating aerosols or handling

large quantities, a fume hood should be used.

Operational Plan

A systematic approach to handling Z-LEVD-FMK from receipt to disposal is crucial for
maintaining a safe laboratory environment and ensuring the integrity of the compound.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

» Verification: Confirm that the product name and CAS number (1135688-25-3) match the
order.

o Storage: Store the unopened product in a freezer at the recommended temperature. To
prevent degradation from repeated freeze-thaw cycles, it is advisable to aliquot the
compound into single-use vials upon first use.

Storage Condition Duration
-80°C Up to 6 months
-20°C Up to 1 month

Preparation of Stock Solutions

e Solvent Selection: Z-LEVD-FMK is typically dissolved in dimethyl sulfoxide (DMSO).
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» Weighing: If handling the powdered form, weigh the required amount in a chemical fume
hood or on a balance with a draft shield to minimize inhalation of any airborne particles.

 Dissolution: Add the appropriate volume of solvent to the vial containing the compound.
Vortex briefly to ensure complete dissolution.

 Aliquoting: Dispense the stock solution into smaller, single-use, light-protected vials.

e Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and
date of preparation.

o Storage of Aliquots: Store the aliquots at -20°C or -80°C as per the storage guidelines.

Experimental Use

e Thawing: When ready to use, thaw the required aliquot at room temperature.

 Dilution: Prepare the final working concentration by diluting the stock solution in the
appropriate cell culture medium or buffer.

» Handling: All handling of the compound and its solutions should be performed in a
designated and clean workspace, such as a laminar flow hood for cell culture experiments.

Disposal Plan

All waste materials contaminated with Z-LEVD-FMK should be disposed of in accordance with
local, state, and federal regulations for chemical waste.

e Solid Waste: Contaminated items such as pipette tips, tubes, and gloves should be collected
in a designated, labeled hazardous waste container.

» Liquid Waste: Unused solutions and contaminated media should be collected in a labeled,
sealed hazardous waste container. Do not pour down the drain.

» Decontamination: Decontaminate all work surfaces with an appropriate cleaning agent after
handling the compound.

Experimental Workflow Diagram
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Caption: Workflow for the safe handling of Z-LEVD-FMK from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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